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Compound of Interest

Dimethyl (2-
Compound Name:
Oxononyl)phosphonate-d15

Cat. No.: B565110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the purity and isotopic enrichment of
Dimethyl (2-Oxononyl)phosphonate-d15, a deuterated analog of a key reagent used in
various synthetic organic chemistry applications, including the Horner-Wadsworth-Emmons
reaction. This document outlines the analytical methodologies for assessing its quality,
presents typical quantitative data, and details relevant experimental protocols.

Quantitative Data Summary

The purity and isotopic enrichment of Dimethyl (2-Oxononyl)phosphonate-d15 are critical
parameters for its use as an internal standard in mass spectrometry-based assays or as a
building block in the synthesis of deuterated molecules. The following tables summarize
representative data for a typical batch of this compound.

Table 1: Chemical Purity Data
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Parameter Specification Result Method
Chemical Purity >98.0% 99.2% 1H NMR
Water Content <0.5% 0.1% Karl Fischer Titration
_ <0.1% (DCM,
Residual Solvents Conforms to ICH Q3C 1H NMR
Hexanes)
Table 2: Isotopic Enrichment Data
Parameter Specification Result Method
Isotopic Enrichment >98 atom % D 99.5 atom % D Mass Spectrometry
Deuterium
) >99% d15 99.6% Mass Spectrometry
Incorporation

d15: 99.6%, d14:

Isotopic Distribution
0.3%, d13: 0.1%

Mass Spectrometry

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of Dimethyl (2-
Oxononyl)phosphonate-d15 are provided below. These protocols are based on established

synthetic routes for B-ketophosphonates and standard analytical techniques.

Synthesis via Michaelis-Arbuzov Reaction

The synthesis of Dimethyl (2-Oxononyl)phosphonate-d15 can be achieved through a
modified Michaelis-Arbuzov reaction using deuterated starting materials.

Workflow for Synthesis:
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Step 1: Deprotonation

Dimethyl (2-Oxon0nyl)phosphonate-d15) (Base (e.g., NaH)
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Step 2: Nucleophilic Addition

Aldehyde or Ketone + Carbonyl
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Step 3: Elimination
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 To cite this document: BenchChem. [Technical Guide: Purity and Isotopic Enrichment of
Dimethyl (2-Oxononyl)phosphonate-d15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565110#purity-and-isotopic-enrichment-of-dimethyl-
2-oxononyl-phosphonate-d15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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